Cas no 80359-83-7 (Butane, 2,2-diethoxy-3-methyl-)

80359-83-7 structure
Product name:Butane, 2,2-diethoxy-3-methyl-
Butane, 2,2-diethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL9496225
- Butane, 2,2-diethoxy-3-methyl-
- 80359-83-7
- DTXCID50413025
- DTXSID60462206
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- Inchi: InChI=1S/C9H20O2/c1-6-10-9(5,8(3)4)11-7-2/h8H,6-7H2,1-5H3
- InChI Key: SHJRUXQEQAVRIR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 160.146329876Da
- Monoisotopic Mass: 160.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 93.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 18.5Ų
Butane, 2,2-diethoxy-3-methyl- Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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